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Compound of Interest

Compound Name: C188

Cat. No.: B1668180

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation and use of C188, a
potent small-molecule inhibitor of Signal Transducer and Activator of Transcription 3 (STAT3).
The following protocols and data are intended to ensure accurate and reproducible
experimental outcomes.

Introduction to C188

C188 is a cell-permeable compound that selectively targets the SH2 domain of STAT3, thereby
inhibiting its phosphorylation, dimerization, and subsequent nuclear translocation.[1][2] This
blockade of STAT3 signaling leads to the downregulation of target gene expression involved in
cell proliferation, survival, and angiogenesis, making C188 a valuable tool for studying STAT3-
dependent cellular processes and a potential therapeutic agent in diseases characterized by
aberrant STAT3 activation, such as cancer.[3][4]

Quantitative Data Summary

The following table summarizes the key quantitative data for C188, including its molecular
properties and solubility in common laboratory solvents.
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Parameter Value Source
Molecular Weight 471.5 g/mol [5]
Solubility in DMSO =262 mg/mL (131.49 mM) [4]

100 mg/mL

10 mg/mL (5]

Solubility in DMF 10 mg/mL [5]
Storage of Stock Solution -20°C for up to 1 month [1]
-80°C for up to 6 months [1]

Storage of Powder 2-8°C

STAT3 Binding Affinity (Kd) 4.7 nM [31[4]

Experimental Protocols
Preparation of C188 Stock Solution

This protocol describes the preparation of a 10 mM C188 stock solution in Dimethyl Sulfoxide
(DMSO).

Materials:

C188 powder

Anhydrous/molecular biology grade DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

o Calculate the required mass of C188:
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o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

» Mass (mg) = 10 mmol/L x 0.001 L x 471.5 g/mol = 4.715 mg

Weighing C188:

o Carefully weigh out 4.715 mg of C188 powder and place it into a sterile microcentrifuge
tube.

Dissolving in DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the C188 powder.

Mixing:

o Vortex the solution thoroughly until the C188 is completely dissolved. Gentle warming (to
no more than 37°C) may be applied if necessary to aid dissolution.

Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 pL) in sterile
microcentrifuge tubes to minimize freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[1] Protect from light.

Cell Culture Treatment with C188

This protocol provides a general guideline for treating cultured cells with C188 to inhibit STAT3
signaling. The optimal concentration and treatment time should be determined empirically for
each cell line and experimental condition.

Materials:
o Cultured cells with active STAT3 signaling

o Complete cell culture medium
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e C188 stock solution (10 mM in DMSO)
o Phosphate-buffered saline (PBS)

o Cell culture plates or flasks
Procedure:

e Cell Seeding:

o Seed cells into appropriate culture vessels and allow them to adhere and reach the
desired confluency (typically 50-70%).

e Preparation of Working Solution:
o Thaw an aliquot of the 10 mM C188 stock solution at room temperature.

o Prepare a series of dilutions of the C188 stock solution in complete cell culture medium to
achieve the desired final concentrations. The final concentration of DMSO in the culture
medium should be kept low (typically < 0.1%) to avoid solvent-induced cytotoxicity.

» Example for a 10 uM final concentration: Add 1 pL of 10 mM C188 stock solution to 1
mL of cell culture medium.

e Cell Treatment:

o Remove the existing medium from the cells and replace it with the medium containing the
desired concentration of C188.

o Include a vehicle control (medium with the same concentration of DMSO used for the
highest C188 concentration) in your experiment.

e |ncubation:

o Incubate the cells for the desired period (e.g., 24-48 hours), depending on the specific
assay.

o Downstream Analysis:
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o Following treatment, cells can be harvested for various downstream analyses, such as
Western blotting for phosphorylated STAT3 (p-STAT3), cell viability assays (e.g., MTT,
Annexin V), or gene expression analysis.

Visualizations
C188 Stock Solution Preparation Workflow
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Caption: Workflow for C188 stock solution preparation and use.
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C188 Mechanism of Action on the STAT3 Signaling
Pathway
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Caption: C188 inhibits the STAT3 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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